Cas no 15359-98-5 (4-tert-Butyloxytoluene)

4-tert-Butyloxytoluene (CAS 14002-45-2) is a synthetic aromatic ether compound derived from toluene and tert-butyl alcohol. It features a tert-butoxy group attached to the para position of the toluene ring, enhancing its steric hindrance and thermal stability. This compound is widely utilized as an intermediate in organic synthesis, particularly in the production of fragrances, pharmaceuticals, and specialty chemicals. Its high purity (>98%) and consistent quality make it suitable for precise applications in fine chemistry. The tert-butyl group imparts improved oxidative resistance, while the aromatic structure ensures compatibility with various reaction conditions. It is typically supplied as a clear, colorless to pale yellow liquid with low water solubility but good miscibility in common organic solvents.
4-tert-Butyloxytoluene structure
4-tert-Butyloxytoluene structure
Product Name:4-tert-Butyloxytoluene
CAS No:15359-98-5
MF:C11H16O
MW:164.244143486023
CID:232724
Update Time:2025-07-02

4-tert-Butyloxytoluene Chemical and Physical Properties

Names and Identifiers

    • 1-(tert-Butoxy)-4-methylbenzene
    • Benzene,1-(1,1-dimethylethoxy)-4-methyl-
    • 1-methyl-4-[(2-methylpropan-2-yl)oxy]benzene
    • 4-Tertbutyloxytoluene
    • 4-TERT-BUTYLOXYTOLUENE
    • 1-t-butoxy-4-methylbenzene
    • 4-(tert-butoxy)toluene
    • 4-methyl-t-butoxybenzene
    • 4-T-BUTOXYTOLUENE
    • Benzene,1-(1,1-dimethylethoxy)-4-methyl
    • Ether,tert-butyl p-tolyl
    • para-tert-butoxytoluene
    • tert-butyl 4-methylphenyl ether
    • tert-butyl-p-tolyl ether
    • tert-Butyl p-tolyl ether
    • 4-Methylphenyl tert-butyl ether
    • p-tert-Butoxytoluene
    • 4-tert-Butoxytoluene
    • tert-Butyl(p-tolyl) ether
    • 1-tert-Butoxy-4-methylbenzene
    • Benzene, 1-(1,1-dimethylethoxy)-4-methyl-
    • 4-tert-Butyloxytoluene
    • Inchi： 1S/C11H16O/c1-9-5-7-10(8-6-9)12-11(2,3)4/h5-8H,1-4H3
    • InChI Key： FETIWDPIODONQB-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(C)=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 164.12000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 0.916
  • Boiling Point: 220 ºC
  • Flash Point: 90 ºC
  • Refractive Index: 1.4882
  • PSA: 9.23000
  • LogP: 3.17230

4-tert-Butyloxytoluene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-tert-Butyloxytoluene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019088937-25g
1-(tert-Butoxy)-4-methylbenzene
 15359-98-5 95%
25g
 477.00 USD 2021-06-17
TRC
T135813-50mg
4-tert-Butyloxytoluene
 15359-98-5
50mg
 $ 50.00 2022-06-02
TRC
T135813-100mg
4-tert-Butyloxytoluene
 15359-98-5
100mg
 $ 65.00 2022-06-02
TRC
T135813-500mg
4-tert-Butyloxytoluene
 15359-98-5
500mg
 $ 80.00 2022-06-02
Apollo Scientific
OR947321-1g
1-(tert-Butoxy)-4-methylbenzene
 15359-98-5 95%
1g
 £30.00 2025-02-20
Apollo Scientific
OR947321-5g
1-(tert-Butoxy)-4-methylbenzene
 15359-98-5 95%
5g
 £102.00 2025-02-20
Apollo Scientific
OR947321-10g
1-(tert-Butoxy)-4-methylbenzene
 15359-98-5 95%
10g
 £505.00 2023-09-02
eNovation Chemicals LLC
Y1261849-25g
1-(tert-Butoxy)-4-methylbenzene
 15359-98-5 95%
25g
 $235 2024-06-07
Apollo Scientific
OR947321-25g
1-(tert-Butoxy)-4-methylbenzene
 15359-98-5 95%
25g
 £353.00 2025-02-20
eNovation Chemicals LLC
Y1261849-250mg
1-(tert-Butoxy)-4-methylbenzene
 15359-98-5 95%
250mg
 $60 2025-02-20

4-tert-Butyloxytoluene Production Method

4-tert-Butyloxytoluene Related Literature

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